Cas no 1261984-00-2 (2-Chloro-4-3-(cyclopropylaminocarbonyl)phenylbenzoic acid)

• Product Name: 2-Chloro-4-3-(cyclopropylaminocarbonyl)phenylbenzoic acid
• CAS No: 1261984-00-2
• MF: C₁₇H₁₄ClNO₃
• MW: 315.750963687897
• MDL: MFCD18322387
• CID: 1037955
• PubChem ID: 53228217
• Update Time: 2025-04-20

2-Chloro-4-3-(cyclopropylaminocarbonyl)phenylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-3'-(cyclopropylcarbamoyl)-[1,1'-biphenyl]-4-carboxylic acid
• 2-chloro-4-[3-(cyclopropylcarbamoyl)phenyl]benzoic acid
• 2-CHLORO-4-[3-(CYCLOPROPYLAMINOCARBONYL)PHENYL]BENZOIC ACID
• 3-Chloro-3'-(cyclopropylcarbamoyl)[1,1'-biphenyl]-4-carboxylic acid
• 3-Chloro-3 inverted exclamation marka-[(cyclopropylamino)carbonyl][1,1 inverted exclamation marka-biphenyl]-4-carboxylic acid
• CS-0208870
• [1,1'-Biphenyl]-4-carboxylic acid, 3-chloro-3'-[(cyclopropylamino)carbonyl]-
• 1261984-00-2
• MFCD18322387
• AKOS015888520
• BS-20358
• DTXSID00691750
• 3-Chloro-3'-(cyclopropylcarbamoyl)-[1,1'-biphenyl]-4-carboxylicacid
• 3-Chloro-3'-[(cyclopropylamino)carbonyl][1,1'-biphenyl]-4-carboxylic acid
• 2-Chloro-4-3-(cyclopropylaminocarbonyl)phenylbenzoic acid

• MDL： MFCD18322387
• Inchi： 1S/C17H14ClNO3/c18-15-9-11(4-7-14(15)17(21)22)10-2-1-3-12(8-10)16(20)19-13-5-6-13/h1-4,7-9,13H,5-6H2,(H,19,20)(H,21,22)
• InChI Key： SYJLBFOGPLSIKI-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)C=CC(=C1)C1=CC=CC(=C1)C(NC1CC1)=O

Computed Properties

• Exact Mass: 315.06600
• Monoisotopic Mass: 315.0662210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• PSA: 69.89000
• LogP: 4.17220